Cas no 1512918-68-1 (3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline)

• Product Name: 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline
• CAS No: 1512918-68-1
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5151356
• PubChem ID: 75356135
• Update Time: 2025-06-20

3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, N-(3-fluoro-5-methylphenyl)-
• 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline

• Inchi： 1S/C11H12FN3/c1-8-4-9(12)6-10(5-8)15-7-11-13-2-3-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key： RACUBWYKQGGKPN-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC(C)=CC(F)=C2)NC=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline

Introduction to 3-Fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline (CAS No. 1512918-68-1)

3-Fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline, identified by its CAS number 1512918-68-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly the presence of a fluoro substituent and an imidazole ring, contribute to its unique chemical and pharmacological properties.

The fluoro group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance metabolic stability, binding affinity, and overall bioavailability. In the case of 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline, the fluoro substituent at the 3-position of the aniline ring likely plays a crucial role in modulating the compound's interactions with biological targets. This modification can influence both the electronic and steric properties of the molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles.

The presence of an imidazole ring in the structure is another key feature that contributes to the compound's potential biological activity. Imidazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The imidazole moiety in 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline is connected to a methyl group, which further enhances its ability to interact with biological targets. This structural arrangement suggests that the compound may exhibit properties similar to those of other imidazole-based drugs, such as antifungal or anticancer agents.

The aniline portion of the molecule provides another layer of complexity and functionality. Aniline derivatives are well-known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The combination of an aniline ring with a fluoro substituent and an imidazole moiety creates a multifaceted structure that could potentially target multiple biological pathways simultaneously. This polypharmacological approach is increasingly recognized as a viable strategy in drug development, offering the potential for enhanced therapeutic efficacy and reduced side effects.

In recent years, there has been growing interest in developing novel compounds based on heterocyclic structures for their potential therapeutic applications. The imidazole ring, in particular, has been extensively studied for its role in various biological processes. Researchers have been exploring ways to optimize imidazole-based molecules to improve their potency and selectivity against specific targets. The compound 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline represents one such effort to harness the potential of this structural motif.

The methylaniline component of the molecule adds another dimension to its chemical profile. The methyl group attached to the aniline ring can influence the compound's solubility, lipophilicity, and overall bioavailability. These properties are critical factors in determining how effectively a drug can be absorbed, distributed, metabolized, and excreted by the body. By carefully designing the structure of 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline, chemists aim to optimize these parameters for maximum therapeutic benefit.

The synthesis of 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline involves several key steps that highlight the complexity of modern pharmaceutical chemistry. The introduction of the fluoro substituent requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the imidazole ring necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel pharmaceuticals.

Evidence from recent studies suggests that compounds with similar structural features to 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline may have significant therapeutic potential. For instance, researchers have reported on the development of imidazole-based drugs that exhibit potent activity against various diseases. These studies provide valuable insights into how modifications such as fluoro substitution can enhance biological activity. The findings from these investigations are likely to inform future research efforts aimed at developing new drugs based on related molecular structures.

The pharmacological evaluation of 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline is an ongoing process that involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's interaction with specific biological targets, while in vivo studies provide insights into its overall efficacy and safety profile. These studies are essential for determining whether the compound has sufficient potential to advance into clinical development.

The regulatory landscape for new pharmaceuticals continues to evolve, with increasing emphasis on ensuring safety and efficacy through rigorous testing protocols. Companies developing compounds like 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline must navigate this complex environment carefully. However, advances in computational chemistry and high-throughput screening technologies are helping to streamline drug discovery processes, making it more efficient and cost-effective.

In conclusion, 3-fluoro-N-(1H-imidazol-2-yl)methyl-5-methylaniline (CAS No. 1512918-68-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the combination of a fluoro substituent and an imidazole ring—make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound may play an important role in addressing unmet medical needs.